Cas no 1805984-22-8 (6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine
• CAS No: 1805984-22-8
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 4883717
• Update Time: 2025-06-08

6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine

• Inchi： 1S/C8H7BrF3N/c1-4-7(10)6(8(11)12)2-5(3-9)13-4/h2,8H,3H2,1H3
• InChI Key： ZXBGBJGDBOQFLA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)C(=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine

Comprehensive Overview of 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine (CAS No. 1805984-22-8)

6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring bromomethyl, difluoromethyl, and fluoro substituents, this compound serves as a critical intermediate in the synthesis of advanced bioactive molecules. The CAS registry number 1805984-22-8 ensures precise identification in global chemical databases, making it a valuable reference for researchers and industry professionals.

The growing demand for fluorinated pyridine derivatives in drug discovery has positioned 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine as a compound of interest. Its structural motifs align with current trends in medicinal chemistry, where fluorine-containing compounds are prized for their enhanced metabolic stability and bioavailability. Recent studies highlight its potential applications in developing kinase inhibitors and antimicrobial agents, addressing pressing healthcare challenges such as antibiotic resistance and targeted cancer therapies.

From an industrial perspective, the compound's bromomethyl group offers versatile reactivity for further functionalization, enabling the creation of customized molecular architectures. This attribute is particularly valuable in the design of crop protection agents, where modified pyridine scaffolds contribute to next-generation pesticides with improved environmental profiles. As sustainability becomes a key focus in agrochemical innovation, researchers are exploring how difluoromethyl-substituted pyridines can reduce application rates while maintaining efficacy.

The synthesis and handling of CAS 1805984-22-8 require specialized expertise due to its reactive functional groups. Modern laboratories employ advanced techniques like flow chemistry and cryogenic reactions to optimize its production, reflecting the broader industry shift toward safer and more efficient manufacturing processes. These methodologies align with the principles of green chemistry, minimizing waste and energy consumption while maximizing yield - a crucial consideration for environmentally conscious researchers.

Analytical characterization of 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine typically involves state-of-the-art instrumentation such as LC-MS (Liquid Chromatography-Mass Spectrometry) and multinuclear NMR spectroscopy. These techniques provide detailed structural verification and purity assessment, ensuring compliance with stringent quality standards required for pharmaceutical intermediates. The compound's distinct 19F NMR signature offers particular advantages for reaction monitoring, a feature increasingly valued in process chemistry optimization.

Emerging applications in material science have expanded the potential uses of this pyridine derivative. Its ability to serve as a building block for functional polymers and electronic materials is being investigated, particularly in the development of organic semiconductors and advanced coatings. This interdisciplinary potential makes 1805984-22-8 a compound of interest beyond traditional chemistry sectors, bridging gaps between chemical synthesis and materials engineering.

Regulatory considerations for 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine emphasize proper handling protocols and documentation requirements. While not classified as hazardous under standard regulations, its reactive nature necessitates appropriate storage conditions and handling procedures. The scientific community continues to develop improved safety guidelines for working with such multifunctional heterocycles, reflecting the evolving standards in laboratory practice and industrial chemical management.

Market analysts note increasing interest in halogenated pyridine compounds like CAS 1805984-22-8, driven by expanding applications in life sciences and specialty chemicals. Patent landscapes reveal growing intellectual property activity surrounding similar structures, indicating their commercial potential. This trend mirrors broader industry movements toward tailored molecular solutions that address specific challenges in healthcare, agriculture, and technology sectors.

Future research directions for 6-(Bromomethyl)-4-(difluoromethyl)-3-fluoro-2-methylpyridine may explore its utility in bioconjugation chemistry and prodrug development, where its reactive sites could enable novel drug delivery systems. Additionally, its potential as a ligand in catalytic systems warrants investigation, particularly in asymmetric synthesis applications. These prospective applications demonstrate how fundamental chemical building blocks continue to enable innovation across multiple scientific disciplines.